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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

properties, analysis, and biological activities of Ornidazole-d5.

This technical guide provides comprehensive information on the deuterated analog of

Ornidazole, Ornidazole-d5. It covers its fundamental chemical properties, detailed analytical

methodologies for its quantification, and insights into the broader biological pathways

influenced by its non-deuterated counterpart, Ornidazole. This document is intended to serve

as a valuable resource for professionals in the fields of pharmaceutical analysis, drug

metabolism, and cancer research.

Core Chemical and Physical Data
Ornidazole-d5 is a stable, isotopically labeled version of Ornidazole, a 5-nitroimidazole

derivative with known antimicrobial and antiprotozoal activities. The incorporation of five

deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification of Ornidazole in various biological matrices.

Property Value References

CAS Number 2747915-64-4

Molecular Formula C₇H₅D₅ClN₃O₃

Molecular Weight 224.66 g/mol
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Analytical Methodologies
The quantification of Ornidazole in biological samples is crucial for pharmacokinetic and

metabolism studies. Ornidazole-d5 is frequently employed as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods to ensure accuracy and

precision.

Protocol for Quantification of Ornidazole in Human
Plasma using LC-MS/MS
This protocol outlines a validated method for the simultaneous determination of Ornidazole and

its primary metabolites in human plasma, utilizing Ornidazole-d5 as an internal standard.

1. Sample Preparation:

To 100 µL of human plasma, add the internal standard solution (Ornidazole-d5).

Precipitate proteins by adding acetonitrile.

Vortex the mixture and centrifuge to pellet the precipitated proteins.

Collect the supernatant for analysis.[1]

2. Liquid Chromatography:

Column: Capcell PAK MG C18 column (100 × 4.6 mm, 5 µm).[1]

Mobile Phase: A gradient elution using a mixture of acetonitrile and water.

Flow Rate: A constant flow rate suitable for the column and system.

Injection Volume: A defined volume of the prepared sample supernatant.

3. Mass Spectrometry:

Ionization Mode: Electrospray ionization (ESI) in the positive mode.[1]
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Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for Ornidazole, its metabolites, and Ornidazole-d5.

4. Validation Parameters: The method should be validated according to FDA and EMA

guidelines, assessing linearity, accuracy, precision, selectivity, and stability.[1]

Biological Activity and Signaling Pathways
Ornidazole exerts its biological effects through multiple mechanisms, primarily by inducing DNA

damage in anaerobic organisms and, as more recent research suggests, by modulating

specific signaling pathways in cancer cells.

Mechanism of Action: DNA Damage
The primary antimicrobial action of Ornidazole involves the reduction of its nitro group within

anaerobic bacteria and protozoa. This process generates reactive intermediates that cause

significant damage to microbial DNA, including strand breakage, ultimately leading to cell

death. This multifaceted approach also involves the inhibition of nucleic acid synthesis and

impairment of cellular respiration.
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Caption: Ornidazole's mechanism of antimicrobial action.

Inhibition of the Sonic Hedgehog (Shh) Signaling
Pathway
Recent studies have demonstrated that Ornidazole can inhibit the Sonic hedgehog (Shh)

signaling pathway, which is aberrantly activated in several types of cancer, including

melanoma. By suppressing this pathway, Ornidazole can reduce the viability and migration of

cancer cells and inhibit tumor growth.[2][3]
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Caption: Ornidazole's inhibition of the Shh signaling pathway.
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Experimental Protocols
The following are generalized protocols for in vitro experiments involving Ornidazole.

Researchers should optimize these protocols for their specific cell lines and experimental

conditions.

In Vitro Cell Viability Assay (MTT Assay)
Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Treat the cells with varying concentrations of Ornidazole for a specified duration (e.g., 24, 48,

72 hours).

Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate cell viability as a percentage of the untreated control.[3]

In Vitro Migration Assay (Wound-Healing Assay)
Grow cells to a confluent monolayer in a multi-well plate.

Create a "wound" or scratch in the monolayer using a sterile pipette tip.

Wash the wells to remove detached cells and add fresh media containing different

concentrations of Ornidazole.

Capture images of the wound at time 0 and at subsequent time points (e.g., 12, 24 hours).

Measure the wound area at each time point and calculate the percentage of wound closure

to assess cell migration.[3]

Conclusion
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Ornidazole-d5 is an essential tool for the accurate quantification of Ornidazole in biological

systems. The growing body of research on Ornidazole's mechanisms of action, including its

impact on DNA integrity and key signaling pathways like the Sonic hedgehog pathway,

highlights its potential for further investigation in various therapeutic areas. The protocols and

data presented in this guide offer a solid foundation for researchers to design and execute their

studies involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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